Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI)

• CAS RN: 14118-10-6
• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: N,N'-bis(furan-2-ylmethyl)ethanedithioamide
• InChI: InChI=1S/C12H12N2O2S2/c17-11(13-7-9-3-1-5-15-9)12(18)14-8-10-4-2-6-16-10/h1-6H,7-8H2,(H,13,17)(H,14,18)
• InChI Key: LRJJVKVWPILGGK-UHFFFAOYSA-N
• Isomeric SMILES: C1=COC(=C1)CN=C(C(=NCC2=CC=CO2)S)S
• SMILES: C1=COC(=C1)CNC(=S)C(=S)NCC2=CC=CO2
• synonyms: N,N'-Bis(2-furanylmethyl)ethanebisthioamide

Description

Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI), also known as BFDMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of ethanedithioamide and has two furanyl groups attached to its nitrogen atoms. BFDMA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) is not fully understood, but it is believed to involve its ability to chelate metal ions and form stable complexes. This property allows Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) to act as a potential therapeutic agent by targeting specific metal-dependent enzymes and pathways.
Biochemical and Physiological Effects:
Studies have shown that Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) has a variety of biochemical and physiological effects, including antioxidant and anti-inflammatory properties. Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) in laboratory experiments is its ability to selectively target metal-dependent enzymes and pathways. Additionally, Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) is relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for the study of Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI). One potential area of research is the development of Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI)-based therapies for the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) and its potential applications in other areas of scientific research. Finally, the development of new synthesis methods and purification techniques could lead to the creation of more potent and effective Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) derivatives.

Synthesis Methods

Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) can be synthesized through a multi-step process involving the reaction of ethanedithioamide with furfural. The resulting product can be purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) has been used in a variety of scientific research applications, including as a ligand for metal ions, a reagent for the synthesis of heterocyclic compounds, and a chelating agent for heavy metal ions. Additionally, Ethanedithioamide, N,N'-bis(2-furanylmethyl)-(9CI) has been studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease.